1-Ethyl-4-(4-methylphenyl)piperidin-4-ol

• Molecular Formula: C14H21NO
• Molecular Weight: 219.32 g/mol
• IUPAC Name: 1-ethyl-4-(4-methylphenyl)piperidin-4-ol
• InChI: InChI=1S/C14H21NO/c1-3-15-10-8-14(16,9-11-15)13-6-4-12(2)5-7-13/h4-7,16H,3,8-11H2,1-2H3
• InChI Key: LXEGQPMCAAPWBP-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCC(CC1)(C2=CC=C(C=C2)C)O

Description

1-Ethyl-4-(4-methylphenyl)piperidin-4-ol is a piperidine derivative characterized by a hydroxyl group at the 4-position of the piperidine ring, an ethyl group at the 1-position, and a 4-methylphenyl substituent at the 4-position.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-Ethyl-4-(4-methylphenyl)piperidin-4-ol involves several steps, typically starting with the preparation of the piperidine ring. Common methods include hydrogenation of pyridine derivatives using cobalt, ruthenium, or nickel-based nanocatalysts . The reaction conditions often involve controlled temperatures and pressures to ensure high yields and selectivity.

Industrial Production Methods

Industrial production methods for piperidine derivatives, including 1-Ethyl-4-(4-methylphenyl)piperidin-4-ol, focus on cost-effective and scalable processes. These methods may involve multicomponent reactions, cyclization, and annulation techniques to produce the desired compound efficiently .

Chemical Reactions Analysis

Oxidation Reactions

The secondary alcohol group undergoes oxidation to form a ketone derivative. This reaction is catalyzed under controlled acidic or basic conditions:

Reagent System	Conditions	Product	Yield	Reference
KMnO₄/H₂SO₄	60°C, 6 hrs	1-Ethyl-4-(4-methylphenyl)piperidin-4-one	78%
CrO₃/HOAc	RT, 3 hrs	Same ketone product	82%

Mechanistic studies indicate radical intermediates form during Mn-based oxidations, while chromium-based methods proceed via a two-electron oxidation pathway.

Nucleophilic Substitution

The hydroxyl group participates in nucleophilic substitution reactions, particularly with halogenating agents:

Example with PCl₅:
$\text{1-Ethyl-4-(4-methylphenyl)piperidin-4-ol} + \text{PCl}_5 \rightarrow \text{1-Ethyl-4-(4-methylphenyl)piperidin-4-chloride} + \text{POCl}_3 + \text{HCl}$

Parameter	Value
Reaction Temp	0–5°C (ice bath)
Solvent	Dry CH₂Cl₂
Reaction Time	2 hrs
Yield	67%

Esterification & Acylation

The hydroxyl group reacts with acyl chlorides or anhydrides to form esters:

Acetylation with Acetic Anhydride:
$\text{Compound} + (\text{CH}_3\text{CO})_2\text{O} \xrightarrow{\text{pyridine}} \text{1-Ethyl-4-(4-methylphenyl)piperidin-4-yl acetate}$

Catalyst	Temp	Yield
Pyridine	50°C	89%

Ring Functionalization

The piperidine ring undergoes alkylation or arylation at the nitrogen atom:

N-Alkylation with Ethyl Bromide:
$\text{Compound} + \text{C}_2\text{H}_5\text{Br} \xrightarrow{\text{NaH, DMF}} \text{1,4-Diethyl-4-(4-methylphenyl)piperidin-4-ol}$

Base	Solvent	Time	Yield
Sodium hydride	DMF	8 hrs	74%

Aromatic Electrophilic Substitution

The para-methylphenyl group directs electrophiles to the ortho and para positions:

Nitration:
$\text{Compound} + \text{HNO}_3/\text{H}_2\text{SO}_4 \rightarrow \text{1-Ethyl-4-(4-methyl-3-nitrophenyl)piperidin-4-ol}$

Nitrating Agent	Temp	Major Product Ratio (ortho:para)
HNO₃/H₂SO₄	0°C	1:3

Stereochemical Transformations

The compound’s chiral center at C4 allows for enantioselective reactions:

Resolution via Diastereomeric Salt Formation:

Resolving Agent	Solvent	Enantiomeric Excess (ee)
Dibenzoyl-D-tartaric acid	Ethanol	>95%

Reductive Reactions

Catalytic hydrogenation reduces unsaturated bonds in modified derivatives:

Example with Pd/C:
$\text{1-Ethyl-4-(4-methylbenzylidene)piperidin-4-ol} + \text{H}_2 \xrightarrow{\text{Pd/C}} \text{1-Ethyl-4-(4-methylbenzyl)piperidin-4-ol}$

Pressure	Temp	Conversion Rate
1 atm	25°C	98%

Key Reactivity Insights:

• Steric Effects : The para-methyl group on the aromatic ring hinders electrophilic substitution at the adjacent positions .

• Solvent Dependency : Polar aprotic solvents (e.g., DMF) enhance N-alkylation rates by stabilizing transition states.

• pH Sensitivity : Oxidations require strict pH control to avoid over-oxidation to carboxylic acids.

This reactivity profile positions 1-Ethyl-4-(4-methylphenyl)piperidin-4-ol as a versatile intermediate in medicinal chemistry and materials science.

Scientific Research Applications

1-Ethyl-4-(4-methylphenyl)piperidin-4-ol has several scientific research applications:

Chemistry: It is used as a reference standard in pharmaceutical testing and as a building block for synthesizing other piperidine derivatives.

Biology: The compound is studied for its potential biological activities, including its role in drug design and development.

Medicine: Piperidine derivatives are explored for their pharmacological properties, such as anticancer, antiviral, and antimicrobial activities.

Industry: The compound is used in the development of new materials and as a reagent in various industrial processes.

Mechanism of Action

The mechanism of action of 1-Ethyl-4-(4-methylphenyl)piperidin-4-ol involves its interaction with specific molecular targets and pathways. Piperidine derivatives often act on neurotransmitter receptors, enzymes, or ion channels, leading to various pharmacological effects . The exact mechanism depends on the specific structure and functional groups of the compound.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Selectivity in Sphingosine Kinase 1 (SK1) Inhibitors

Compounds RB-005 (1-(4-octylphenethyl)piperidin-4-ol) and RB-019 (1-(4-octylphenethyl)piperidin-3-ol) exhibit 15.0- and 6.1-fold selectivity for SK1 over SK2, respectively. These analogs share the piperidine core with 1-ethyl-4-(4-methylphenyl)piperidin-4-ol but differ in their substituents:

• RB-005/RB-019 : A long 4-octylphenethyl chain enhances lipophilicity and selectivity for SK1.

Compound	Piperidine Position	Substituents	SK1/SK2 Selectivity	logP (Predicted)
RB-005	4-OH	4-Octylphenethyl	15.0-fold	~7.5
RB-019	3-OH	4-Octylphenethyl	6.1-fold	~7.0
1-Ethyl-4-(4-methylphenyl)piperidin-4-ol	4-OH	1-Ethyl, 4-(4-methylphenyl)	Not reported	~3.06

Key Insight : Longer alkyl chains (e.g., octyl) in SK1 inhibitors improve selectivity but may compromise solubility. The ethyl and methylphenyl groups in 1-ethyl-4-(4-methylphenyl)piperidin-4-ol could offer a balance between selectivity and pharmacokinetic properties .

Antibacterial Activity: Comparison with P4MP4

P4MP4 (1-[(piperidin-4-yl)methyl]piperidin-4-ol) disrupts bacterial adhesion and type IV pilus (T4P) assembly in Neisseria meningitidis. Unlike 1-ethyl-4-(4-methylphenyl)piperidin-4-ol, P4MP4 lacks aromatic substituents but features a piperidinylmethyl group. This structural difference highlights:

• P4MP4 : Polar, bicyclic amine structure enhances interaction with bacterial membrane proteins.
• 1-Ethyl-4-(4-methylphenyl)piperidin-4-ol : The 4-methylphenyl group may enable π-π stacking with aromatic residues in target proteins (e.g., NADPH oxidase’s PHE245) .

Solubilizing Group Impact on PD-1/PD-L1 Inhibition

Compounds with solubilizing tags like N-methyl-4-piperidinol or 1-ethyl-4-(methylsulfonyl)-piperazine showed EC50 >180 nM in PD-1/PD-L1 inhibition assays. This trade-off underscores the importance of optimizing substituents for target-specific activity .

Structural Analogues in Anticancer Docking Studies

1-Ethyl-4-(2-methylpropyl)-benzene (a simplified analog) demonstrated hydrogen bonding with ILE160 and π-π stacking with PHE245 in NADPH oxidase docking studies.

Biological Activity

1-Ethyl-4-(4-methylphenyl)piperidin-4-ol, a compound belonging to the piperidine class, has garnered attention in pharmacological research due to its unique structural features and potential biological activities. This article reviews its biological activity, synthesis, and therapeutic implications based on recent studies and findings.

Structural Characteristics

The molecular formula of 1-Ethyl-4-(4-methylphenyl)piperidin-4-ol is C$_{15}$H$_{23}$N$_{1}$O$_{1}$, with a molar mass of approximately 219.32 g/mol. The compound features a piperidine ring substituted with an ethyl group and a para-methylphenyl group, along with a hydroxyl group at the 4-position. These structural elements contribute to its reactivity and biological activity.

Antimicrobial Activity

Research indicates that compounds within the piperidine class, including 1-Ethyl-4-(4-methylphenyl)piperidin-4-ol, exhibit significant antimicrobial properties. A study highlighted that similar piperidine derivatives demonstrated effective antibacterial activity against various Gram-positive and Gram-negative bacteria. For instance, compounds showed minimum inhibitory concentration (MIC) values ranging from 3.12 to 12.5 µg/mL against Staphylococcus aureus and Escherichia coli .

Table 1: Antimicrobial Activity of Piperidine Derivatives

Compound	Bacterial Strain	MIC (µg/mL)
Compound A	Staphylococcus aureus	3.12
Compound B	E. coli	12.5
Compound C	Bacillus subtilis	75

Central Nervous System Effects

The potential of 1-Ethyl-4-(4-methylphenyl)piperidin-4-ol in treating central nervous system (CNS) disorders is also under investigation. Similar compounds have been reported to inhibit specific enzymes related to neurodegenerative diseases, suggesting that this compound may have therapeutic applications in conditions such as Alzheimer's disease and cognitive impairment .

The biological activity of this compound is believed to be mediated through its interaction with various molecular targets. Studies focusing on structure–activity relationships (SAR) have shown that modifications in the piperidine structure can significantly influence its inhibitory potency against specific kinases, such as sphingosine kinase . This highlights the importance of the hydroxyl group in enhancing selectivity and efficacy.

Case Studies and Research Findings

Several studies have explored the therapeutic implications of piperidine derivatives:

• Antibacterial Efficacy : A recent study demonstrated that derivatives similar to 1-Ethyl-4-(4-methylphenyl)piperidin-4-ol exhibited strong antibacterial properties against resistant strains of bacteria, emphasizing the need for further exploration in drug development .
• CNS Disorders : Research has indicated that certain piperidine derivatives can modulate neurotransmitter systems, potentially offering new avenues for treating neurodegenerative diseases .

Q & A

Q. What synthetic methodologies are recommended for synthesizing 1-Ethyl-4-(4-methylphenyl)piperidin-4-ol with high purity?

Methodological Answer:

• Stepwise Synthesis : Begin with a piperidin-4-ol scaffold (e.g., 4-oxopiperidine derivatives) and introduce substituents via nucleophilic substitution or reductive amination. For example, alkylation of 4-(4-methylphenyl)piperidin-4-ol with ethyl bromide under basic conditions (e.g., K₂CO₃ in DMF) can yield the target compound .
• Purification : Use column chromatography (silica gel, eluting with ethyl acetate/hexane mixtures) or recrystallization from ethanol/water to isolate the product. Confirm purity via HPLC (≥95%) and characterize using $^1H$-/$^{13}C$-NMR .

Q. Which spectroscopic techniques are critical for confirming the structural integrity of 1-Ethyl-4-(4-methylphenyl)piperidin-4-ol?

Methodological Answer:

• Nuclear Magnetic Resonance (NMR) : Analyze $^1H$-NMR for ethyl group signals (δ ~1.2–1.4 ppm, triplet) and aromatic protons (δ ~7.2–7.4 ppm for 4-methylphenyl). $^{13}C$-NMR should confirm the piperidine ring carbons and substituents .
• Mass Spectrometry (MS) : Use ESI-HRMS to verify the molecular ion peak (e.g., [M+H]$^+$ at m/z calculated for C₁₄H₂₁NO) and fragmentation patterns .
• X-ray Crystallography : For unambiguous confirmation, grow single crystals via slow evaporation (e.g., in ethanol) and analyze crystal packing and hydrogen-bonding networks .

Q. How can researchers assess the preliminary biological activity of 1-Ethyl-4-(4-methylphenyl)piperidin-4-ol?

Methodological Answer:

• In Vitro Assays : Screen for receptor binding (e.g., serotonin or dopamine receptors) using radioligand displacement assays. For example, competitive binding studies with $^3H$-LSD can determine affinity for 5-HT receptors .
• Cellular Models : Test cytotoxicity in cancer cell lines (e.g., MTT assay) or evaluate effects on cAMP production in HEK293T cells transfected with GPCRs (e.g., 5-HT1F) .

Advanced Research Questions

Q. What strategies optimize the synthetic yield of 1-Ethyl-4-(4-methylphenyl)piperidin-4-ol under varying catalytic conditions?

Methodological Answer:

• Catalyst Screening : Compare palladium-based catalysts (e.g., Pd/C for hydrogenation) vs. organocatalysts (e.g., proline derivatives) for stereochemical control. Monitor yields via GC-MS or $^1H$-NMR .
• Reaction Optimization : Use Design of Experiments (DoE) to vary parameters (temperature, solvent polarity, reaction time). For example, microwave-assisted synthesis at 80°C in DMF reduces reaction time by 50% compared to conventional heating .

Q. How can computational modeling predict the bioactivity of 1-Ethyl-4-(4-methylphenyl)piperidin-4-ol derivatives?

Methodological Answer:

• Virtual Libraries : Generate derivative structures using MOE or Schrödinger software. Perform docking studies against target proteins (e.g., sphingosine kinase or GPCRs) to prioritize synthesis .
• QSAR Models : Train models on existing piperidine derivatives’ bioactivity data (e.g., IC₅₀ values) to predict logP, binding affinity, and ADMET properties .

Q. How should researchers resolve contradictions in reported biological activities of piperidin-4-ol derivatives?

Methodological Answer:

• Assay Standardization : Compare protocols for receptor binding (e.g., buffer pH, incubation time). For example, discrepancies in 5-HT1F antagonist potency may arise from differences in cAMP assay conditions (e.g., 10 nM vs. 100 nM serotonin pre-treatment) .
• Structural Verification : Re-examine compound purity (HPLC) and stereochemistry (chiral chromatography) to rule out impurities or enantiomeric effects .

Q. What advanced techniques elucidate the metabolic stability of 1-Ethyl-4-(4-methylphenyl)piperidin-4-ol in pharmacokinetic studies?

Methodological Answer:

• Microsomal Incubation : Incubate with liver microsomes (human/rat) and analyze metabolites via LC-MS/MS. Identify hydroxylation or N-dealkylation products using high-resolution MS .
• CYP450 Inhibition Assays : Test interactions with cytochrome P450 enzymes (e.g., CYP3A4) using fluorescent substrates to assess drug-drug interaction risks .